New diene and carbonyl complexes of ruthenium(II)
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000300
Abstract
The reaction of cyclo-octa-1,5-diene and bicyclo[2,2,1]hepta-2,5-diene with a carbonyl-containing solution has been shown to yield complexes of the type [RuCl2(CO)(diene)]2. Complexes [RuX2(PPh3)2(C7H8)](X = Cl or Br) have been prepared by the reaction of [RuX2(PPh3)4] with bicyclo[2,2,1]hepta-2,5-diene. New complexes of the type [RuCl2(CO)(L)3](L = pyridine, 3-methylpyridine) are described.
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